ABSTRACTMain chemical compositions of essential oil (EO) from Litsea cubeba fruit collected in Kon Tum Province of Vietnam were geranial (32.0%), neral (24.3%), citronellal (14.2%), and limonene (10.1%). Twenty-four compounds of the EO were identified and compared with those from EOs previously reported in India, China, and Malaysia. Minimal inhibitory and bactericidal concentrations (MIC and MBC) indicated that the EO induced high levels of growth inhibition and moderate bactericidal activity against seven test Helicobacter pylori strains, including six strains resistant to one to four antibiotics, azithromycin, erythromycin, levofloxacin, and metronidazole. The bacterial biofilm formation was significantly suppressed by the EO at 1/2 and 3/4×MIC. The EO also exerts inhibitory activity against H. pylori-urease and convert a spiral form of H. pylori into a coccoid form. Fruit EO inhibits bacterial growth via both contact and fumigant action.

ABSTRACTThe post-harvest stage of crops aims to minimize losses occuring during storage and commercialization. Drying process are some of the most used methods to minimize those losses. This work aimed at studying the drying kinetics of cinnamon (Cinnamomum zeylanicum), subject to two different drying conditions, one of which in an experimental fixed-bed dryer relying on an ambient air and speed of 0.5 m s−1, and the other with a forced air circulation oven at different temperatures (313.5, 323.15, 333.15 and 343.15 °K). The time required to reach the moisture equilibrium contents was 1.42, 3.0, 6.41, 14.0 and 21 h for drying temperatures of 343.15, 333.15, 323.15, 313.5 and 307.95 ºK, respectively. The Arrhenius equation described the diffusivity’s dependence on temperature, defining the activation energy of 64.77 kJ mol−1. The essential oils of the samples were analyzed through gas chromatography, which identified 23 individual compounds being eugenol the most abundant.

ABSTRACTIn this study, leaf essential oil effects on glutamate toxicity model formed in cortex neurons and LN405 cell cultures were investigated. Antidiabetic activity was evaluated by α-amylase and α-glucosidase inhibitions. MIC was used for antimicrobial activity. Seven groups were examined with MTT. Glutamate 10-5 mM in cortex showed 62% viability whereas oil viability did not increase in a dose-dependent manner and the highest viability rate was observed. There are four types of glandular trichomes in leaf anatomy of walnut. The oil exhibited half as much α-glucosidase inhibitory activity with an IC50 value of 8105 μg/mL, compared to positive control acarbose (IC50 = 4762 μg/mL). MIC of oil was determined to be 625 μg/mL against E. coli, C. albicans, and C. parapsilosis, whereas S. aureus exhibited a MIC of 1250 μg/mL. Major compounds of oil were found as β-pinene (17.6%), α-pinene (11.3%), β-eudesmol (8.6%), and caryophyllene oxide (6.2%).

ABSTRACTThis work investigated the chemical composition of essential oils (EOs) obtained from the aerial parts of three Inula species of the Tunisian flora as well as their biological properties. Inula viscosa essential oil (IVEO) contained mainly α-costic acid (65.4%). The EOs of Inula graveolens (IGEO) and Inula crithmoides (ICEO) were characterized by high contents of p-cymene derivatives while ICEO stands out by high levels of modheph-2-ene (16.5%) and tiglic esters (14.1%). Moreover, a notable antioxidant power was proved by the ORAC test for the three EOs. Finally, the cytotoxic activity was evaluated on two healthy cell lines (CCD45-SK, HUVECs) and two cancer cell lines (HepG-2, MCF-7) and it appeared that the EOs were particularly effective on MCF-7 human breast cancer cells with LC50 equal to 79, 16, and 63 µg. mL−1 for IVEO, IGEO, and ICEO, respectively.

ABSTRACTThis work aimed to obtain and investigate the properties and composition of extracts from flowers of Acacia mearnsii; this tree is widely cultivated because the bark is used as a raw material for various industry segments, but the flowers are not yet explored. The essential oil was evaluated by GC/FID, GC/MS, and GC/O. The antioxidant activity (DPPH and phosphomolybdenum methods) and chemical composition were investigated for a water-soluble extract, a by-product of the extraction process. 85.8% of the compounds present in the essential oil were identified, 8-heptadecene being the major compound. The main scents detected by the olfactory analysis were roast nutty, coffee, sweet, and floral. The water-soluble extract showed antioxidant activity that may be related to phenolic compounds. Results obtained from the LC-qTOF/MS analysis have shown that 25 likely flavonoids, such as naringenin, myricetin, quercetin, and rutin are present in the extract.

ABSTRACTThis study describes the chemical composition and the in vitro antifungal activity of the essential oil (EO) of Anvillea gracinii subsp. radiata aerial parts against three phytopathogenic using the poisoned food (PF) and the volatile assay (VA) techniques. Gas chromatography (GC) and gas chromatography/mass spectrometry (GC-MS) allowed the identification of 35 compounds which cis 8-acetoxychrysantenyl acetate (cis8ACA) (30.8%), cis-chrysanthenyl acetate (15.5%), 6-oxocyclonerolidol (14.9%) and τ-cadinol (7.4%) are the main constituents. In VA test, the minimum inhibitory concentrations (MIC) are 0.50 µL/mL for B. cinerea and P. expansum and 1.00 µL/mL for R. stolonifer, but they are 0.125 µL/mL for B. cinerea and 0.25 µL/mL for other fungi using PF technique. Molecular docking and molecular dynamics (MD) simulations revealed that cis8ACA has the smallest docking energy (-8.9 kcal.mol-1) indicating its high affinity to bind to the active site of the C14DM thereby forming a stable cis8ACA -C14DM complex.

ABSTRACTThe aim of the presented work was to compare the efficiency of innovative (solvent-free microwave extraction, microwave-assisted hydrodistillation and supercritical CO2 extraction) extraction techniques vs. conventional Clevenger hydrodistillation of essential oil (EO) from poorly studied fennel rhizome. It was found that innovative extraction techniques enhance the EOs/extracts isolation, save time and exclude solvents providing green ecologically technologies. Solvent-free microwave extraction proved to be the most efficient with limonene and (E)-anethole as dominant compounds in concentration of 12.34 ± 0.31 and 35.63 ± 1.51 mg/ml, respectively, as well as with the largest number of isolated and identified compounds. Primary aroma compounds were identified by two direct headspace techniques – static headspace extraction (HSS) and headspace solid phase microextraction (HS-SPME) confirming limonene and (E)-anethole as dominant compounds in primary aroma mixture with 53.7 ± 2.02% and 30.9 ± 1.43% (HSS) and 69.8 ± 2.80% and 13.1 ± 0.11% (HS-SPME), respectively.

ABSTRACTHumulus lupulus L. is a dioecious herbaceous perennial plant with a climbing habit, whose female inflorescences, commonly known as cones, produce and accumulate bitter substances and essential oils. The present study aimed to assess the adaptability of some American hop varieties (Cascade, Chinook, and Comet) in the Mediterranean environment of the Calabria region (Italy) through the evaluation of the morpho-biological and productive characteristics and the characterization of the aromatic traits of the inflorescences. Comet proved to be the most productive variety, while Chinook the earliest. Essential oils obtained by hydrdistillation were analysed by GC-FID and GC-MS. Myrcene, β-caryphyllene and α-humulene were the main components. The combination of morphological traits and the aromatic profiles could be adopted as tools to discriminate varieties. Comet was the most productive variety, while Chinook emerged as the earliest one. Concernng the essential oils Cascade and Comet showed similar profiles, Chinnok was different especially for the sesquiterpenes content.

ABSTRACTElettaria cardamomum is known as the ‘Queen of spices’; its leaf essential oil (EO) is least investigated and barely utilized. Here we report the chemical composition of E. cardamomum leaf EOs collected from five locations in the southern Western Ghats in India. EOs of fresh and dry capsules were also analyzed for comparison of their chemical profiles. The major constituents in cardamom leaf EOs were β-pinene (35.6–51.9%) and coronarin E (17.7–34.2%). In fumigant toxicity assays against two stored product pests, lowest LC50 against Tribolium castaneum was recorded in EO of fresh capsules (124.05 µL/L), followed by dry capsules (LC50 128.21 µL/L) and leaves (LC50 148.00 µL/L); LC50s of fresh, dry capsule and leaf EOs against Sitophilus oryzae were 30.24, 35.33 and 89.42 µL/L, respectively. This study demonstrates cardamom leaves as a source of untapped bioactive principles which can be viably utilized for the production of botanical pesticides.

ABSTRACTThe leaf oil from Baccharis punctulata D.C. specimens from Argentina, analyzed by GC and GC/MS during a one-year phenological cycle, showed important changes. In spring and summer, during the stem and floral bud development, the percentages of amorpha-4,7(11)-diene, amorpha-4-en-7-ol, amorpha-4,7-diene-11-ol and amorpha-4,7(11)-dien-8-one increased, while the percentage of verboccidentafuran decreased (c.a. 50% to 10%). The percentage of the guaiane alismol, which was negligible in other months, also increased (19.1–24.8 %). Alismol structure was spectroscopically established. Interesting, when buds opened, alismol percentage fell, so pre- and full-flowering oil composition resulted very different. Germacra-1(10),5-dien-4α-ol (16.7–23.0 %), verboccidentafuran (16.1–18.4%) and elemane-type sesquiterpenes were main components at flowering. Germacra-1(10),5-dien-4α-ol may have the adequate configuration and conformation to be biosynthetically related to alismol. Finally, germacra-1(10),5-dien-4α-ol and elemene derivative percentages decreased. Verboccidentafuran (27.6–52.4%) was the main compound in winter. These cyclic changes appear to be associated with the phenological stages of the plant during the year.